Cas no 23459-36-1 (1-cyclopentyl-1-phenylmethanamine)

1-cyclopentyl-1-phenylmethanamine Properties

Names and Identifiers

• a-Cyclopentyl-benzenemethanamine
• cyclopentyl(phenyl)methanamine
• 1-phenylcyclopentylmethylamine
• 1-phenyl-cyclopentylmethylamine
• AC1Q507J
• C-Cyclopentyl-C-phenyl-methylamin
• C-cyclopentyl-C-phenyl-methylamine
• CTK8D3910
• Cyclopentyl-phenyl-carbinylamin
• EN300-58252
• phenylcyclopentylmethylamine
• SureCN295253
• 1-phenyl-1-cyclopentylmethylamine
• SCHEMBL295253
• DTXSID40484007
• CS-0341701
• SB35818
• Benzenemethanamine, alpha-cyclopentyl-
• YAA45936
• C78079
• AKOS022258003
• 23459-36-1
• AB00997250-01
• AKOS000169734
• PLNFMVFGDNZPJI-UHFFFAOYSA-N
• 1-cyclopentyl-1-phenylmethanamine
• DB-342535
• +Expand

• MDL： MFCD09036442
• InChIKey： PLNFMVFGDNZPJI-UHFFFAOYSA-N
• Inchi： 1S/C12H17N/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10/h1-3,6-7,11-12H,4-5,8-9,13H2
• SMILES： NC(C1C=CC=CC=1)C1CCCC1

Computed Properties

• Exact Mass: 175.13621
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 175.136099547g/mol
• Heavy Atom Count: 13
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02